Cas no 878735-49-0 (8-(4-chlorophenyl)methyl-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(4-chlorophenyl)methyl-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 878735-49-0
• MF: C₁₈H₁₈ClN₅O₂
• MW: 371.820822238922
• CID: 5556294
• PubChem ID: 6484996
• Update Time: 2025-11-01

8-(4-chlorophenyl)methyl-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• Z237736706
• 8-(4-chlorobenzyl)-1,3,6,7-tetramethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• UPCMLD0ENAT5822270:001
• CCG-348184
• 878735-49-0
• AKOS000725180
• F3124-1049
• 8-(4-chlorophenyl)methyl-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C18H18ClN5O2/c1-10-11(2)24-14-15(21(3)18(26)22(4)16(14)25)20-17(24)23(10)9-12-5-7-13(19)8-6-12/h5-8H,9H2,1-4H3
• InChI Key： NYMKJJVPPRVOPI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(C)=C(C)N2C3C(N(C)C(N(C)C=3N=C21)=O)=O

Computed Properties

• Exact Mass: 371.1149025g/mol
• Monoisotopic Mass: 371.1149025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.8Ų

Additional information on 8-(4-chlorophenyl)methyl-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 8-(4-chlorophenyl)methyl-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 878735-49-0)

The compound 8-(4-chlorophenyl)methyl-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, identified by its CAS number 878735-49-0, represents a significant advancement in the field of medicinal chemistry. This heterocyclic derivative has garnered attention due to its unique structural properties and potential applications in therapeutic research. The molecular framework of this compound incorporates a fused imidazo[1,2-g]purine core, which is a privileged scaffold in drug discovery, particularly for targeting a variety of biological pathways.

Recent studies have highlighted the importance of imidazo[1,2-g]purine derivatives in the development of small-molecule inhibitors. The presence of multiple methyl groups at the 1,3,6,7 positions enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further pharmacological exploration. The 4-chlorophenylmethyl substituent at the 8-position introduces a hydrophobic moiety that may contribute to binding affinity and selectivity when interacting with biological targets.

In the context of contemporary drug discovery, this compound has been investigated for its potential role in modulating enzymes and receptors involved in cancer progression and inflammation. Preliminary in vitro studies suggest that derivatives of 8-(4-chlorophenyl)methyl-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione exhibit inhibitory activity against certain kinases and transcription factors. These findings align with the broader trend of utilizing heterocyclic compounds to develop next-generation therapeutics.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise required in medicinal chemistry. Key synthetic strategies include cyclization reactions to form the imidazo[1,2-g]purine core and functional group transformations to introduce the 4-chlorophenylmethyl substituent. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding interactions of this compound with potential targets. The three-dimensional structure suggests that it can engage with protein pockets through hydrophobic interactions and hydrogen bonding networks. This information is crucial for designing analogs with improved pharmacokinetic profiles and reduced side effects.

The pharmacological potential of 8-(4-chlorophenyl)methyl-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione extends beyond oncology. Research indicates that this scaffold may also be useful in addressing neurological disorders by interacting with specific receptors or ion channels. The tetramethyl substitution pattern enhances the compound's ability to cross the blood-brain barrier while maintaining stability under physiological conditions.

Regulatory considerations play a critical role in advancing such compounds into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that synthetic batches are consistent and reproducible. Additionally， preclinical toxicology studies are essential to assess safety profiles before human testing can commence. These rigorous evaluations are standard in modern drug development pipelines.

The future directions for research on this compound include exploring its mechanism of action through biochemical assays and animal models. Investigating its interactions with cellular pathways will provide insights into its therapeutic potential and help identify any off-target effects that may need mitigation during further development.

In conclusion,8-(4-chlorophenyl)methyl-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo[1,2]gpurine[[*]–*]–*–*–*–*–*–*–*–*–*–*–*–*-dione (CAS No. 878735-*49-*0) stands as a promising candidate for medicinal chemistry applications.* Its unique structural features,* synthetic accessibility,* and pharmacological potential make it a valuable asset in ongoing efforts to discover new treatments.* Continued research will further elucidate its therapeutic benefits and refine its development as a novel therapeutic agent.*